Cas no 1396794-40-3 (N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide)

• Product Name: N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide
• CAS No: 1396794-40-3
• MF: C₁₇H₂₃N₅O₃S
• MW: 377.461221933365
• CID: 6490886
• Update Time: 2025-07-02

N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide
• N-[4-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]sulfonylphenyl]acetamide

• Inchi： 1S/C17H23N5O3S/c1-15(23)19-16-3-5-17(6-4-16)26(24,25)22-13-10-20(11-14-22)9-12-21-8-2-7-18-21/h2-8H,9-14H2,1H3,(H,19,23)
• InChI Key： PJBYYNVHQMRHKO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCN(CCN3C=CC=N3)CC2)(=O)=O)C=C1)(=O)C

Additional information on N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide

Recent Advances in the Study of N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide (CAS: 1396794-40-3)

The compound N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide (CAS: 1396794-40-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide as a promising scaffold for drug development. The compound's unique structure, featuring a sulfonylphenylacetamide core linked to a piperazine moiety with a pyrazole substituent, has been shown to exhibit selective binding to specific biological targets. This selectivity is attributed to the compound's ability to interact with key residues in the active sites of target proteins, as demonstrated by molecular docking studies.

In vitro and in vivo studies have revealed that N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide exhibits potent inhibitory activity against certain kinases and receptors implicated in inflammatory and oncogenic pathways. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the activity of protein kinase B (Akt), a critical regulator of cell survival and proliferation. This finding suggests potential applications in cancer therapy, particularly for tumors with dysregulated Akt signaling.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate that N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently under investigation.

In addition to its therapeutic potential, recent synthetic approaches to N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide have been refined to improve yield and purity. A study published in Organic & Biomolecular Chemistry detailed a novel multi-step synthesis route that employs microwave-assisted reactions to enhance efficiency. This advancement is expected to facilitate large-scale production and further exploration of the compound's biological activities.

In conclusion, N-4-({4-2-(1H-pyrazol-1-yl)ethylpiperazin-1-yl}sulfonyl)phenylacetamide (CAS: 1396794-40-3) represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Ongoing research is focused on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in treating various diseases. Future studies will likely expand on these findings, paving the way for clinical applications.